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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the crystallographic
analysis of Mobilized Colistin Resistance (MCR) enzyme-substrate complexes. Understanding
the three-dimensional structure of these complexes is pivotal for the rational design of novel
inhibitors to combat antibiotic resistance.

Introduction

The emergence of plasmid-mediated colistin resistance, conferred by the mcr genes, poses a
significant threat to global health. The MCR enzymes, primarily MCR-1, are
phosphoethanolamine (PEA) transferases that catalyze the addition of a PEA group to the lipid
A moiety of lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria.[1][2][3]
[4][5][6] This modification reduces the net negative charge of the bacterial surface, thereby
decreasing its affinity for the positively charged colistin, a last-resort antibiotic.[1][2] Elucidating
the structural basis of MCR-1's catalytic mechanism and its interaction with substrates is crucial
for developing effective inhibitors.
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Data Presentation: Crystallographic Data of MCR-1
Catalytic Domain

The following table summarizes key quantitative data from various crystallographic studies of

the soluble, periplasmic catalytic domain of MCR-1 (cMCR-1).
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Signaling Pathway and Catalytic Mechanism

The catalytic cycle of MCR-1 involves a two-step transfer reaction. A key residue, Threonine
285 (Thr285), acts as a nucleophile.[2][3] The reaction is dependent on the presence of zinc
ions in the active site, which play a crucial role in catalysis.[1][11][12] While some studies
suggest a single zinc ion may be sufficient for the initial phosphorylation step, a di-zinc center is
proposed to be required for the subsequent transfer of PEA to lipid A.[2][11]

— MCR-1-Zn2*-PEA osphor MCR-1-pThr285-znz+ | —HPAbINding .} \yop 1 nThrogs-znz+-Lipid A PEA transfer to Lipid A
MCR-1-Zn?* < MCR-1-Zn?* + Lipid A-PEA
Product

Click to download full resolution via product page
Caption: Proposed catalytic cycle of the MCR-1 enzyme.

Experimental Protocols
Protein Expression and Purification of cMCR-1

This protocol is a generalized procedure based on methodologies reported for the expression
and purification of the catalytic domain of MCR-1.[13][14]

a. Gene Cloning and Expression Vector:

o Amplify the gene sequence encoding the periplasmic catalytic domain of MCR-1 (e.g.,
residues 219-541) using PCR.[7]

¢ Clone the PCR product into a suitable expression vector, such as pET-15b, which
incorporates an N-terminal Hexahistidine (His6) tag for affinity purification.[13]

o Transform the expression vector into a suitable E. coli expression strain, such as BL21(DE3).
[13]

b. Protein Expression:
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Grow the transformed E. coli cells in Luria-Bertani (LB) or Terrific Broth (TB) medium
containing the appropriate antibiotic at 37°C with shaking.[13]

Induce protein expression at an OD600 of 0.6-0.8 with 0.1-0.5 mM isopropyl 3-D-1-
thiogalactopyranoside (IPTG).[13]

Continue to incubate the culture at a lower temperature, such as 16-20°C, overnight to
enhance protein solubility.[13]

. Cell Lysis and Clarification:
Harvest the cells by centrifugation.

Resuspend the cell pellet in a lysis buffer (e.g., 20 mM Tris-HCI pH 8.0, 500 mM NacCl, 10
mM imidazole).[13]

Lyse the cells by sonication or high-pressure homogenization on ice.
Clarify the lysate by centrifugation to remove cell debris.

. Purification:
Immobilized Metal Affinity Chromatography (IMAC):

o Load the clarified supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis
buffer.[13]

o Wash the column with a wash buffer containing a slightly higher concentration of imidazole
(e.g., 20-40 mM) to remove non-specifically bound proteins.[13]

o Elute the His-tagged cMCR-1 with an elution buffer containing a high concentration of
imidazole (e.g., 250-500 mM).[13]

(Optional) His-tag Cleavage:

o If required, dialyze the eluted protein into a buffer suitable for a specific protease (e.g.,
TEV protease) to remove the His-tag.
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o Incubate with the protease according to the manufacturer's instructions.

o Pass the cleavage reaction mixture through the Ni-NTA column again to remove the
cleaved His-tag and the His-tagged protease. The untagged cMCR-1 will be in the flow-
through.[14]

e Size-Exclusion Chromatography (SEC):
o Concentrate the protein from the IMAC step.

o Load the concentrated protein onto a size-exclusion chromatography column (e.g.,
Superdex 75 or 200) pre-equilibrated with a final buffer (e.g., 20 mM Tris-HCI pH 8.0, 150
mM NacCl) to obtain a highly pure and homogenous protein sample.[13]

o Collect fractions containing the purified cMCR-1 and assess purity by SDS-PAGE.

Crystallization of cMCR-1 and its Complexes

The following are generalized protocols for the crystallization of cMCR-1, which can be adapted
for co-crystallization with substrates or inhibitors.[15][16]

a. Protein Preparation for Crystallization:
» Concentrate the purified cMCR-1 to a final concentration of 5-15 mg/mL.

e For co-crystallization, incubate the concentrated protein with a 5-10 fold molar excess of the
substrate analog (e.g., phosphoethanolamine, ethanolamine, d-glucose) for at least 1 hour
on ice prior to setting up crystallization trials.[4][8]

b. Crystallization Screening:
e Use commercially available sparse matrix screens to identify initial crystallization conditions.

o Employ vapor diffusion methods (sitting drop or hanging drop) at a constant temperature
(e.g., 4°C or 20°C).[15]

e Set up drops by mixing 1-2 uL of the protein or protein-ligand solution with an equal volume
of the reservoir solution.
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c. Optimization of Crystallization Conditions:

e Once initial hits are identified, optimize the conditions by systematically varying the pH,
precipitant concentration, and salt concentration around the initial hit condition.

» Consider additives from commercial screens to improve crystal quality.
d. Crystal Harvesting and Cryo-protection:
o Carefully loop the crystals out of the drop.

 Briefly soak the crystals in a cryoprotectant solution to prevent ice formation during flash-
cooling. The cryoprotectant is often the reservoir solution supplemented with 20-30% (v/v)
glycerol or ethylene glycol.

e Flash-cool the crystals by plunging them into liquid nitrogen.

X-ray Diffraction Data Collection and Structure
Determination

a. Data Collection:

e Mount the cryo-cooled crystal on a goniometer in a cryo-stream at a synchrotron beamline.
o Collect a complete diffraction dataset by rotating the crystal in the X-ray beam.

b. Data Processing and Structure Solution:

¢ Process the diffraction data using software such as HKL2000 or XDS to integrate the
reflections and scale the data.[7]

o Determine the initial phases using molecular replacement with a homologous structure (e.g.,
LptA, PDB ID: 4KAY) as a search model, using software like Phaser.[10]

» Refine the model and build the structure into the electron density maps using programs like
Phenix and Coot.

» Validate the final structure using tools such as MolProbity.
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Experimental Workflow Visualization

The following diagram illustrates the general workflow for the crystallographic analysis of MCR-
substrate complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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